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Biotinyl-5'-AMP: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinyl-5'-AMP (B-AMP) is a pivotal intermediate in biotin metabolism, serving as the
activated form of biotin essential for the biotinylation of carboxylases and histones. This
molecule plays a crucial role in a variety of fundamental cellular processes, including fatty acid
synthesis, gluconeogenesis, and amino acid metabolism. Beyond its metabolic functions,
Biotinyl-5'-AMP also acts as a signaling molecule, notably through the activation of a soluble
guanylate cyclase (sGC) pathway. This technical guide provides an in-depth overview of the
structure, chemical properties, biological functions, and experimental methodologies related to
Biotinyl-5'-AMP, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
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Biotinyl-5'-AMP is a mixed anhydride formed from the carboxyl group of biotin and the
phosphate group of adenosine monophosphate (AMP). This activation, catalyzed by
holocarboxylase synthetase (HCS) or biotin protein ligase (BPL), is a prerequisite for the
transfer of the biotin moiety to target proteins.

Chemical Structure

The chemical structure of Biotinyl-5-AMP consists of a biotin molecule linked to the 5'-
phosphate of adenosine monophosphate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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